N-allyl-4-bromo-3-methoxybenzenesulfonamide

• IUPAC Name: 4-bromo-3-methoxy-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C10H12BrNO3S/c1-3-6-12-16(13,14)8-4-5-9(11)10(7-8)15-2/h3-5,7,12H,1,6H2,2H3
• InChI Key: YPJQSPZWQKYXGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCC=C)Br
• Molecular Formula: C10H12BrNO3S
• Molecular Weight: 306.18 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-allyl-4-bromo-3-methoxybenzenesulfonamide often involves aminohalogenation reactions and other specialized synthetic routes. For example, unexpected synthesis through aminohalogenation reaction of ethyl 2-methylpenta-2,3-dienoate with TsNBr2 has been reported, leading to the formation of complex sulfonamide structures (Zhang, Shi-jie, Hu, Wei-Xiao, 2010).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds is often characterized using single-crystal X-ray diffraction, revealing details such as crystal systems, space groups, and molecular conformations. For instance, the crystal structure of N-(1-Allyl-1H-indazol-5-yl)-4-methylbenzenesulfonamide was determined, showing different conformations and hydrogen bonding patterns that contribute to a three-dimensional network (Hakima Chicha et al., 2013).

Chemical Reactions and Properties

Sulfonamide compounds undergo various chemical reactions, including nucleophilic substitution reactions. For example, propenylbenzene derivatives reacted with N,N-dibromobenzenesulfonamide to produce a range of substituted products, demonstrating the reactivity of the sulfonamide group (T. Adachi, K. Otsuki, 1976).